Cas no 1334867-00-3 ((3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID)

• Product Name: (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID
• CAS No: 1334867-00-3
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 5582137
• PubChem ID: 145708364
• Update Time: 2025-06-14

(3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID
• Benzenepropanoic acid, β-amino-4-chloro-3,5-difluoro-, (βR)-
• (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOICACID
• N14873
• 1334867-00-3

• Inchi： 1S/C9H8ClF2NO2/c10-9-5(11)1-4(2-6(9)12)7(13)3-8(14)15/h1-2,7H,3,13H2,(H,14,15)/t7-/m1/s1
• InChI Key： OCGHHZCFFGTYOD-SSDOTTSWSA-N
• SMILES： ClC1=C(C=C(C=C1F)[C@@H](CC(=O)O)N)F

Computed Properties

• Exact Mass: 235.0211625g/mol
• Monoisotopic Mass: 235.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• Boiling Point: 338.3±42.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID

Recent Advances in the Study of (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID (CAS: 1334867-00-3)

The compound (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID (CAS: 1334867-00-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its unique halogenated phenyl group, has shown promising potential in the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and therapeutic applications.

One of the key breakthroughs in the study of this compound is its role as a building block for the synthesis of peptidomimetics and small-molecule inhibitors. Researchers have successfully incorporated (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID into peptide backbones to enhance binding affinity and selectivity for specific protein targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in designing inhibitors for serine proteases, which are implicated in various inflammatory and neurodegenerative diseases. The compound's ability to modulate enzyme activity through its unique stereochemistry and halogen interactions has opened new avenues for drug discovery.

In addition to its application in enzyme inhibition, recent research has explored the pharmacokinetic properties of (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID. A study conducted by a team at the University of Cambridge revealed that the compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. The presence of the chloro and difluoro substituents on the phenyl ring was found to enhance its lipophilicity, thereby improving membrane permeability and tissue distribution. These findings are critical for the compound's potential use in central nervous system (CNS) targeting drugs.

Another area of interest is the compound's role in the development of radiopharmaceuticals. The halogen atoms in (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID provide opportunities for radiolabeling, enabling its use in positron emission tomography (PET) imaging. A recent preclinical study highlighted its potential as a PET tracer for detecting amyloid plaques in Alzheimer's disease. The compound's ability to cross the blood-brain barrier and bind selectively to amyloid aggregates underscores its diagnostic utility.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID. Current synthetic routes often involve multi-step processes with low yields, necessitating the development of more efficient methodologies. Recent efforts have focused on asymmetric catalysis and enzymatic resolution to improve stereochemical purity and scalability. A 2023 patent application by a leading pharmaceutical company outlined a novel biocatalytic approach that significantly reduces production costs and environmental impact.

In conclusion, (3R)-3-AMINO-3-(4-CHLORO-3,5-DIFLUOROPHENYL)PROPANOIC ACID (CAS: 1334867-00-3) represents a versatile and promising scaffold in chemical biology and drug development. Its unique structural features and diverse biological activities make it a valuable tool for researchers aiming to address unmet medical needs. Future studies should focus on optimizing its synthetic accessibility, expanding its therapeutic applications, and exploring its potential in combination therapies. As the field progresses, this compound is likely to play a pivotal role in the next generation of precision medicines.